N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: 3-methoxy-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C21H21N3O3/c1-4-11-24(21(25)17-9-6-10-18(13-17)26-3)14-19-22-20(23-27-19)16-8-5-7-15(2)12-16/h4-10,12-13H,1,11,14H2,2-3H3
• InChI Key: AQNCJEOOXUEFFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(CC=C)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is not fully understood. However, it has been suggested that the compound exerts its effects by modulating various signaling pathways such as the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. It has also been proposed that the compound may act as a DNA intercalator and inhibit DNA synthesis.
Biochemical and Physiological Effects:
N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been found to exhibit various biochemical and physiological effects. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis. In neurons, it has been found to protect against oxidative stress and prevent neuronal death. In bacteria and fungi, it has been found to inhibit cell growth and induce cell death.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments is its potent activity against various cell types. Another advantage is its relatively easy synthesis method. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the study of N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other fields such as inflammation and autoimmune diseases. Additionally, future studies could focus on optimizing its use in combination with other compounds for enhanced efficacy.

Synthesis Methods

The synthesis of N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the reaction of 3-(3-methylphenyl)-1,2,4-oxadiazole-5-carboxylic acid with allylamine and 3-methoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane or chloroform. The resulting product is purified using column chromatography.

Scientific Research Applications

N-allyl-3-methoxy-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been studied for its potential applications in various fields such as cancer research, neuroprotection, and antimicrobial activity. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroprotection, it has been shown to protect neurons from oxidative stress and prevent neuronal death. In antimicrobial activity, it has been found to exhibit potent activity against various bacterial and fungal strains.